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Compound of Interest

Compound Name: Cytochalasin R

Cat. No.: B12372462 Get Quote

Essential Safety and Handling Guide for
Cytochalasin R
Disclaimer: This document provides safety and logistical guidance for the handling of

Cytochalasin R, a potent mycotoxin. The information is based on the known hazards of closely

related cytochalasins. All procedures must be conducted in a designated laboratory area

approved for the use of highly toxic substances and in accordance with all institutional and

national safety regulations.

Hazard Identification and Risk Assessment
Cytochalasin R belongs to the cytochalasan family of mycotoxins, which are known to be

highly toxic.[1][2] While specific toxicological data for Cytochalasin R is limited, data from

related compounds such as Cytochalasin B, D, and E indicate severe health risks.[2][3][4][5]

Potential Health Effects:

Acute Toxicity: Fatal if swallowed, in contact with skin, or if inhaled.[3][4][5] Acute poisoning

can cause severe damage to capillary walls, leading to systemic edema and shock.[2]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[4][6][7]

Irritation: May cause eye, skin, respiratory, and digestive tract irritation.[3]
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Other Effects: May cause central nervous system depression and cardiac disturbances.[3]

Due to the high potency and hazardous nature of Cytochalasin R, a thorough risk assessment

must be completed before any handling. All personnel must be trained on the specific hazards

and the procedures outlined in this guide.

Personal Protective Equipment (PPE)
Consistent and correct use of appropriate personal protective equipment is mandatory to

prevent exposure. The following table summarizes the required PPE for handling Cytochalasin
R.
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Body Part Equipment Specification Rationale

Respiratory

Full-face respirator

with P100 (HEPA) and

organic vapor

cartridges

NIOSH-approved

To protect against

inhalation of

aerosolized powder

and vapors.

Hands
Double-gloving with

nitrile gloves

Outer glove should be

a heavy-duty,

chemical-resistant

type. Inner gloves to

be worn underneath.

To prevent skin

contact. Double

gloving provides

additional protection in

case of a tear in the

outer glove.

Body

Disposable, solid-

front, back-tying

protective suit

Made of a non-porous

material (e.g., Tyvek)

with elastic cuffs.

To protect skin from

contact with the

compound.

Eyes

Full-face respirator

provides eye

protection. If using a

half-mask respirator,

chemical splash

goggles are required.

ANSI Z87.1 certified

To protect eyes from

splashes and airborne

particles.

Feet

Disposable shoe

covers worn over

closed-toe shoes

Slip-resistant

To prevent

contamination of

personal footwear and

the spread of the

compound outside the

laboratory.

Operational Plan for Handling Cytochalasin R
This section provides a step-by-step guide for the safe handling of Cytochalasin R from

receipt to disposal.

3.1. Receiving and Storage
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Receipt: Upon receipt, visually inspect the package for any signs of damage or leakage in a

designated containment area.

Storage: Store Cytochalasin R in its original, tightly sealed container in a locked, dedicated,

and ventilated cabinet away from incompatible materials such as strong oxidizing agents.[8]

The storage area should be clearly marked with a "Highly Toxic" warning sign. Maintain a

detailed inventory of the compound. Store at -20°C for stability.[1]

3.2. Preparation of Stock Solutions

Location: All handling of solid Cytochalasin R must be performed within a certified chemical

fume hood or a glove box to minimize inhalation exposure.

Procedure:

Assemble all necessary equipment (vials, solvent, pipettes, etc.) inside the fume hood

before starting.

Wear all required PPE as detailed in the table above.

Carefully weigh the required amount of Cytochalasin R. Use a dedicated, calibrated

analytical balance inside the fume hood if possible.

To avoid generating dust, do not scrape the solid. Gently tap the required amount onto

weighing paper.

Add the solvent (e.g., DMSO) to the vial containing the Cytochalasin R.[1] Ensure the vial

is securely capped.

Gently swirl the vial to dissolve the compound. Sonication may be used if necessary.

Clearly label the vial with the compound name, concentration, solvent, date, and "Highly

Toxic."

3.3. Use in Experiments

When diluting the stock solution, perform the procedure within a chemical fume hood.
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Ensure all containers are clearly labeled.

Avoid working alone. Ensure another trained person is aware of the work being conducted.

Emergency Procedures
In the event of an exposure, immediate action is critical.

Exposure Route Immediate Action

Inhalation
1. Immediately move to fresh air. 2. Seek

immediate medical attention.

Skin Contact

1. Immediately flush the affected area with

copious amounts of water for at least 15

minutes while removing contaminated clothing

and shoes.[3] 2. Seek immediate medical

attention.

Eye Contact

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3] 2. Seek immediate

medical attention.

Ingestion

1. Do NOT induce vomiting. 2. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[3] 3.

Seek immediate medical attention.

Spill

1. Evacuate the area and prevent entry. 2. Alert

your institution's emergency response team. 3.

For a minor spill within a fume hood, cover the

spill with an absorbent material, then

decontaminate the area with a suitable agent

(e.g., 10% bleach solution followed by a water

and ethanol rinse). All cleanup materials must

be disposed of as hazardous waste.

Disposal Plan
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All waste contaminated with Cytochalasin R must be treated as hazardous waste.

Solid Waste: Collect all disposable PPE, weighing papers, and other contaminated solid

materials in a dedicated, labeled, and sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Cytochalasin R in a labeled, sealed, and

chemical-resistant hazardous waste container.

Sharps: All contaminated sharps (needles, pipette tips) must be placed in a designated

sharps container for hazardous waste.

Decontamination: Decontaminate all non-disposable equipment that has come into contact

with Cytochalasin R. A common method is to soak in a 10% bleach solution for at least 30

minutes, followed by thorough rinsing with water and then ethanol.

Final Disposal: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety office in accordance with local, state, and federal

regulations.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of Cytochalasin R.
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Caption: Workflow for the safe handling of Cytochalasin R.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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